Cas no 832744-20-4 (Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-)

• Product Name: Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-
• CAS No: 832744-20-4
• MF: C₁₄H₈BrCl
• MW: 291.570322036743
• CID: 673798
• PubChem ID: 53375638
• Update Time: 2025-04-19

Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-
• 1-bromo-2-[2-(4-chlorophenyl)ethynyl]benzene
• 1-Bromo-2-[(4-chlorophenyl)ethynyl]benzene
• 832744-20-4
• DTXSID80693656
• SCHEMBL18222766

• Inchi： 1S/C14H8BrCl/c15-14-4-2-1-3-12(14)8-5-11-6-9-13(16)10-7-11/h1-4,6-7,9-10H
• InChI Key： OSKVIIXNRQIMNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C#CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 289.94979g/mol
• Monoisotopic Mass: 289.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų